Cas no 2320416-76-8 (N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide)

• Product Name: N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide
• CAS No: 2320416-76-8
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5339633
• Update Time: 2025-05-25

N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-N-(3-methoxyphenyl)-3-methylene-8-azabicyclo[3.2.1]octane-8-carboxamide
• N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide

• Inchi： 1S/C16H20N2O2/c1-11-8-13-6-7-14(9-11)18(13)16(19)17-12-4-3-5-15(10-12)20-2/h3-5,10,13-14H,1,6-9H2,2H3,(H,17,19)
• InChI Key： UURVOEKKXOQHNV-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C=1)OC)N1C2CC(=C)CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6

Additional information on N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide

N-(3-Methoxyphenyl)-3-Methylidene-8-Azabicyclo[3.2.1]Octane-8-Carboxamide: A Comprehensive Overview

The compound N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide, with the CAS number 2320416-76-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique bicyclic structure and functional groups, which contribute to its potential applications in drug development and material science.

The molecular structure of this compound is characterized by an azabicyclo[3.2.1]octane framework, which is a nitrogen-containing bicyclic system with a total of eight atoms in the ring system. The presence of a methylidene group at position 3 introduces additional complexity to the structure, enhancing its reactivity and potential for forming hydrogen bonds or other non-covalent interactions. The carboxamide group attached at position 8 further modulates the compound's physicochemical properties, making it suitable for various biological applications.

Recent studies have highlighted the importance of bicyclic compounds like N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide in drug design due to their ability to adopt rigid conformations that can mimic natural substrates or target binding sites. For instance, researchers have explored the potential of this compound as a lead molecule in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclic core using ring-closing metathesis or other cyclization techniques. The subsequent introduction of functional groups, such as the methoxyphenyl moiety and the methylidene group, requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enabled the preparation of enantiomerically enriched versions of this compound, which are essential for studying its stereochemical effects in biological systems.

In terms of applications, N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide has shown promise as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. Its ability to form stable complexes with proteins has been leveraged in designing novel antibiotics and antiviral agents. Additionally, this compound has been investigated for its potential use in materials science, particularly in the development of high-performance polymers and advanced materials with tailored mechanical properties.

The physicochemical properties of this compound, including its melting point, solubility, and stability under various conditions, have been extensively studied using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into its structural integrity and reactivity under different environmental conditions.

From a safety standpoint, recent research has focused on evaluating the toxicity profile of N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide to ensure its safe use in biomedical applications. Preliminary findings suggest that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further preclinical testing.

In conclusion, the compound N-(3-methoxyphenyl)-3-methylidene-8-azabicyclo[3.2.1]octane-8-carboxamide represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and versatile functional groups make it an attractive candidate for developing innovative therapeutic agents and advanced materials.